4-(Methoxycarbonyl)-3-nitrobenzoic acid

Specification

• CAS No.: 35092-89-8
• Molecular Formula: C9H7NO6
• Molecular Weight: 225.15 g/mol
• IUPAC Name: 4-methoxycarbonyl-3-nitrobenzoic acid
• Standard InChI: InChI=1S/C9H7NO6/c1-16-9(13)6-3-2-5(8(11)12)4-7(6)10(14)15/h2-4H,1H3,(H,11,12)
• Standard InChI Key: MIIADZYPHVTLPR-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Introduction

Chemical Identity and Basic Properties

Chemical Structure and Nomenclature

4-(Methoxycarbonyl)-3-nitrobenzoic acid, also known by its synonym 1-methyl-2-nitrotererphthalate, is an organic compound with the molecular formula C9H7NO6. The compound is registered with CAS number 35092-89-8 and EC number 252-360-5. Its IUPAC nomenclature identifies the key functional groups in the molecule: a methoxycarbonyl group at the 4-position and a nitro group at the 3-position of the benzoic acid structure.

The structural composition features a benzoic acid core with additional functional groups that contribute to its chemical reactivity. The methoxycarbonyl group (–COOCH3) at the para position relative to the carboxylic acid group and the nitro group (–NO2) at the meta position create a substitution pattern that influences the compound's chemical and physical properties. This arrangement of functional groups gives the molecule distinct chemical characteristics compared to related compounds such as 4-Methoxy-3-nitrobenzoic acid or 3-Methyl-4-nitrobenzoic acid.

Hazard Code	Classification	Description
H361d	Reproductive Toxicity Category 2	Suspected of damaging the unborn child
H400	Hazardous to the Aquatic Environment Acute Hazard Category 1	Very toxic to aquatic life
H335	Specific Target Organ Toxicity - Single Exposure Category 3	May cause respiratory irritation
H302	Acute Toxicity (Oral) Category 4	Harmful if swallowed
H315	Skin Corrosion/Irritation Category 2	Causes skin irritation
H319	Serious Eye Damage/Eye Irritation Category 2	Causes serious eye irritation
H341	Germ Cell Mutagenicity Category 2	Suspected of causing genetic defects

The multiple hazard classifications indicate that 4-(Methoxycarbonyl)-3-nitrobenzoic acid requires careful handling and appropriate safety measures during use and storage. The compound presents both acute health hazards (skin/eye irritation, respiratory irritation) and potential chronic health concerns (reproductive toxicity, mutagenicity).